Cas no 16499-62-0 (4-Chloro-7-fluoroquinazoline)

4-Chloro-7-fluoroquinazoline is a fluorinated quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive chloro and fluoro substituents make it a versatile building block for constructing heterocyclic compounds, particularly in the development of kinase inhibitors and other biologically active molecules. The electron-withdrawing fluoro group enhances metabolic stability and binding affinity in target structures, while the chloro group facilitates further functionalization via nucleophilic substitution. This compound is valued for its high purity, consistent reactivity, and compatibility with a range of coupling reactions. It is commonly employed in medicinal chemistry research for the design of novel therapeutic agents.

4-Chloro-7-fluoroquinazoline structure

Product Name:4-Chloro-7-fluoroquinazoline

CAS No:16499-62-0

MF:C₈H₄ClFN₂

MW:182.58216381073

MDL:MFCD08236729

CID:87702

PubChem ID:16227013

Update Time:2025-06-09

4-Chloro-7-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-7-fluoroquinazoline
- 4-CHLORO-7-FLUORO-QUINAZOLINE
- PubChem14306
- Quinazoline,4-chloro-7-fluoro-
- JHBYQJRHJVEKPK-UHFFFAOYSA-N
- BCP27112
- SBB054678
- RP24365
- HP23030
- VZ28805
- AB43869
- RP24367
- AB1007417
- ST2411343
- AB0022677
- W3592
- BB 0257006
- AM20030110
- 49
- F8887-5476
- SCHEMBL856547
- DTXSID10585358
- 16499-62-0
- BS-13604
- J-515126
- EN300-23423
- Z147652342
- AKOS000119276
- CS-D0286
- A3667
- MFCD08236729
- Methyl2-methoxy-6-methylbenzoate
- FT-0649182
- SY107085
- DB-026217
- 4-Chloro-7-fluoroquinazoline
- MDL： MFCD08236729
- Inchi： 1S/C8H4ClFN2/c9-8-6-2-1-5(10)3-7(6)11-4-12-8/h1-4H
- InChI Key： JHBYQJRHJVEKPK-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC(=CC2=NC=N1)F

Computed Properties

Exact Mass: 182.00500
Monoisotopic Mass: 182.0047040g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.447
Boiling Point: 284.881°C at 760 mmHg
Flash Point: 126.1°C
Refractive Index: 1.635
PSA: 25.78000
LogP: 2.42230

4-Chloro-7-fluoroquinazoline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

4-Chloro-7-fluoroquinazoline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7-fluoroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	042938-10g	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	10g	￡194.00	2022-03-01
Fluorochem	042938-25g	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	25g	￡337.00	2022-03-01
Fluorochem	042938-1g	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	1g	￡38.00	2022-03-01
Fluorochem	042938-5g	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	5g	￡109.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	057322-250mg	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	250mg	1690.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	057322-1g	4-Chloro-7-fluoroquinazoline	16499-62-0	95%	1g	5088.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GB266-200mg	4-Chloro-7-fluoroquinazoline	16499-62-0	95+%	200mg	97.0CNY	2021-07-12
Chemenu	CM142522-5g	4-Chloro-7-fluoroquinazoline	16499-62-0	96%	5g	$132	2021-08-05
Chemenu	CM142522-25g	4-Chloro-7-fluoroquinazoline	16499-62-0	96%	25g	$402	2021-08-05
Apollo Scientific	PC905039-5g	4-Chloro-7-fluoroquinazoline	16499-62-0	98+%	5g	£86.00	2025-02-22

4-Chloro-7-fluoroquinazoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:16499-62-0)4-Chloro-7-fluoroquinazoline

Order Number:A3667

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):233.0

Email:sales@amadischem.com

Product Official Link

4-Chloro-7-fluoroquinazoline Related Literature

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2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

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